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Compound of Interest

Compound Name: SNAP 94847 hydrochloride

Cat. No.: B2784360 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vivo efficacy of SNAP 94847
hydrochloride, a potent and selective antagonist of the melanin-concentrating hormone

receptor 1 (MCHR1). The information presented herein is intended to support researchers,

scientists, and drug development professionals in their exploration of MCHR1 antagonism as a

therapeutic strategy for various central nervous system disorders. This document summarizes

key preclinical findings, details experimental methodologies, and visualizes the underlying

biological pathways and experimental workflows.

Core Efficacy Data of SNAP 94847 Hydrochloride
SNAP 94847 hydrochloride has demonstrated significant anxiolytic and antidepressant-like

effects in a variety of rodent models. The compound exhibits high affinity and selectivity for the

MCHR1 receptor and possesses favorable pharmacokinetic properties for in vivo studies.

Receptor Binding and Pharmacokinetics
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Parameter Value Species Citation

Ki 2.2 nM Human [1][2]

Kd 530 pM Human [1]

Selectivity
>80-fold over α1A,

>500-fold over D2
Human [1][2]

Bioavailability (Oral) 59% Rat [1]

Half-life (t1/2) 5.2 hours Rat [1]

Plasma Clearance 4.2 L/hr/kg Rat [1]

Blood Clearance 3.3 L/hr/kg Rat [1]

In Vivo Anxiolytic and Antidepressant-Like Efficacy
The tables below summarize the significant behavioral effects of SNAP 94847 hydrochloride
observed in preclinical studies.

Table 1: Anxiolytic-Like Effects of SNAP 94847 Hydrochloride
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Behavioral
Test

Species/Str
ain

Dose and
Administrat
ion Route

Treatment
Duration

Key
Findings

Citation

Elevated Plus

Maze
Wistar Rats

Not specified

(Intranasal)
Acute

Decreased

time spent in

closed arms.

[3]

Light/Dark

Box

BALB/cJ

Mice
20 mg/kg p.o.

Acute (1

hour) &

Chronic (28

days)

Significantly

increased

time spent in

the light

compartment.

[4][5]

Novelty

Suppressed

Feeding

129S6/SvEvT

ac Mice

20 mg/kg/day

p.o.

Acute &

Chronic (28

days)

Anxiolytic/anti

depressant-

like effect

observed.

[4][5]

Table 2: Antidepressant-Like Effects of SNAP 94847 Hydrochloride
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Behavioral
Test

Species/Str
ain

Dose and
Administrat
ion Route

Treatment
Duration

Key
Findings

Citation

Porsolt

Forced Swim

Test

Wistar Rats
Not specified

(Intranasal)
Acute

Decreased

immobilizatio

n time and

increased

passive

swimming

time.

[3]

Porsolt

Forced Swim

Test

BALB/cJ

Mice
20 mg/kg p.o.

Acute &

Chronic (28

days)

No effect

observed.
[5]

Chronic Mild

Stress

(Sucrose

Preference)

Not specified Not specified Chronic

Reversed the

decrease in

sucrose

intake.

Table 3: Effects on Locomotor Activity and Dopamine System Interaction
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Experiment
Species/Str
ain

Dose and
Administrat
ion Route

Treatment
Duration

Key
Findings

Citation

Open Field

Test
Wistar Rats

Not specified

(Intranasal)
Acute

Increased

number of

sniffs, time of

locomotion,

and number

of squares

crossed.

[3]

Locomotor

Response to

Quinpirole

Sprague-

Dawley Rats

20 mg/kg/day

p.o.

Chronic (14

days)

Exaggerated

locomotor

response to

the D2/D3

agonist

quinpirole.

[1]

Locomotor

Response to

Quinpirole

BALB/c Mice
20 mg/kg/day

p.o.

Chronic (7

and 21 days)

Marked

increase in

quinpirole-

induced

locomotor

activity.

Locomotor

Response to

Quinpirole

CD-1 Mice
20 mg/kg/day

p.o.

Chronic (21

days)

No

modification

of quinpirole

responses.

Food-

Reinforced

Operant

Responding

Rats
3, 10, 15, and

30 mg/kg i.p.
Acute

Decreased

the number of

pellets

earned at the

highest dose.

Experimental Protocols
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The following are detailed methodologies for key experiments cited in the efficacy tables.

Elevated Plus Maze
Apparatus: A plus-shaped maze with two open arms and two closed arms, elevated from the

floor.

Animals: Male Wistar rats.

Procedure:

Administer SNAP 94847 hydrochloride or vehicle intranasally.

After a specified pre-treatment time, place the rat in the center of the maze, facing an

open arm.

Allow the rat to explore the maze for a 5-minute period.

Record the time spent in and the number of entries into the open and closed arms using

an automated tracking system.

Data Analysis: Anxiolytic-like effects are inferred from a significant increase in the time spent

in and/or entries into the open arms.

Light/Dark Box Test
Apparatus: A box divided into a small, dark compartment and a large, illuminated

compartment, with an opening connecting the two.

Animals: Male BALB/cJ mice.

Procedure:

Administer SNAP 94847 hydrochloride (20 mg/kg p.o.) or vehicle.

For acute studies, test the animals 1 hour after administration. For chronic studies,

administer the compound daily for 28 days.
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Place the mouse in the dark compartment and allow it to explore the apparatus for 5

minutes.

Record the time spent in each compartment and the number of transitions between

compartments.

Data Analysis: Anxiolytic-like activity is indicated by a significant increase in the time spent in

the light compartment.

Porsolt Forced Swim Test
Apparatus: A transparent cylinder filled with water, from which the animal cannot escape.

Animals: Male Wistar rats or BALB/cJ mice.

Procedure:

Administer SNAP 94847 hydrochloride or vehicle.

Place the animal in the water-filled cylinder for a 6-minute session.

Record the duration of immobility during the last 4 minutes of the session.

Data Analysis: A significant reduction in immobility time is indicative of an antidepressant-like

effect.

Locomotor Response to Quinpirole
Apparatus: An open field arena equipped with automated activity monitors.

Animals: Male Sprague-Dawley rats or BALB/c mice.

Procedure:

Administer SNAP 94847 hydrochloride (20 mg/kg/day p.o.) or vehicle daily for the

specified duration (e.g., 14 or 21 days).

On the test day, habituate the animals to the open field arena.
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Administer the dopamine D2/D3 receptor agonist quinpirole.

Measure locomotor activity for a defined period (e.g., 180 minutes).

Data Analysis: A significant potentiation of quinpirole-induced hyperlocomotion in the SNAP

94847-treated group compared to the vehicle group suggests an interaction with the

dopamine system, a feature common to some antidepressants.

Visualizations: Signaling Pathways and
Experimental Workflows
MCHR1 Signaling Pathway and Antagonism by SNAP
94847
The following diagram illustrates the downstream signaling cascades initiated by the activation

of the MCHR1 receptor and the inhibitory action of SNAP 94847. MCHR1 is a G-protein

coupled receptor (GPCR) that couples to both Gi and Gq proteins.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2784360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space

Plasma Membrane

Intracellular Space

Melanin-Concentrating
Hormone (MCH)

MCHR1

Binds and Activates

SNAP 94847
Hydrochloride

Binds and Inhibits

Gαi

Activates

Gαq

Activates

Adenylyl Cyclase

Inhibits

Phospholipase C
(PLC)

Activates

cAMP

Converts ATP to

Protein Kinase A
(PKA)

Activates

Downstream
Cellular Responses

PIP2

Cleaves

IP3

DAG

Intracellular Ca²⁺
Release

Stimulates

Protein Kinase C
(PKC)

Activates

Activates

Click to download full resolution via product page

Caption: MCHR1 signaling and its antagonism by SNAP 94847.
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General Experimental Workflow for In Vivo Behavioral
Studies
The following diagram outlines a typical workflow for conducting in vivo efficacy studies of

SNAP 94847 hydrochloride.
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Caption: Workflow for in vivo behavioral assessment of SNAP 94847.
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Logical Relationship: MCHR1 Antagonism to Behavioral
Outcomes
This diagram illustrates the proposed mechanism linking the molecular action of SNAP 94847

to its observed behavioral effects.
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Caption: From molecular target to behavioral effects of SNAP 94847.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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